Cas no 61726-76-9 (2H-1-Benzopyran-2-one, 4-ethoxy-7-methoxy-5-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 4-ethoxy-7-methoxy-5-methyl-
• CAS No: 61726-76-9
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 468320
• PubChem ID: 71392864
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-ethoxy-7-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-ethoxy-7-methoxy-5-methyl-
• 4-ethoxy-7-methoxy-5-methylchromen-2-one
• 4-Ethoxy-7-methoxy-5-methyl-2H-1-benzopyran-2-one
• DTXSID30814652
• 61726-76-9

• Inchi： 1S/C13H14O4/c1-4-16-10-7-12(14)17-11-6-9(15-3)5-8(2)13(10)11/h5-7H,4H2,1-3H3
• InChI Key： WHLQCXROWXIVGG-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2=C1C=C(C=C2C)OC)OCC)=O

Computed Properties

• Exact Mass: 234.08922
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76